6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride

• IUPAC Name: 6-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine;hydrochloride
• InChI: InChI=1S/C13H14N2S.ClH/c14-13-15-11-7-6-10(8-12(11)16-13)9-4-2-1-3-5-9;/h1-5,10H,6-8H2,(H2,14,15);1H
• InChI Key: XPMOXSNPWRRFPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1C3=CC=CC=C3)SC(=N2)N.Cl
• Molecular Formula: C13H15ClN2S
• Molecular Weight: 266.79 g/mol

Description

6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride, also known as PBTZ169, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications. PBTZ169 is a benzothiazole derivative that has been shown to have antimycobacterial activity, making it a promising candidate for the treatment of tuberculosis.

Mechanism of Action

The mechanism of action of 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride is not fully understood, but it is believed to target multiple pathways in the bacterium. 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride has been shown to inhibit the synthesis of mycobacterial cell wall components, including mycolic acids and arabinogalactan. It has also been shown to inhibit the activity of enzymes involved in the biosynthesis of mycobacterial cell wall components. In addition, 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride has been shown to inhibit the activity of enzymes involved in the electron transport chain, which is essential for the survival of the bacterium.
Biochemical and Physiological Effects
6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride has been shown to have minimal toxicity in vitro and in vivo. It has been shown to have low cytotoxicity in mammalian cell lines and has not been associated with any significant adverse effects in animal studies. 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride has also been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride is its potent antimycobacterial activity. It has been shown to be effective against both drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis, making it a promising candidate for the treatment of tuberculosis. In addition, 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride has been shown to have good pharmacokinetic properties, making it a suitable candidate for further development as a therapeutic agent.
One of the limitations of 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride is its low solubility in water, which can make it difficult to work with in lab experiments. In addition, 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride has a relatively low yield in its synthesis method, which can make it expensive to produce.

Future Directions

There are several future directions for the study of 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride. One potential direction is the development of 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride as a therapeutic agent for the treatment of tuberculosis. Further studies are needed to determine the optimal dosage, administration route, and treatment duration for 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride in humans.
Another potential direction is the study of 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride as a tool for the study of mycobacterial biology. 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride has been shown to inhibit the activity of enzymes involved in the biosynthesis of mycobacterial cell wall components, which could provide insights into the mechanisms of mycobacterial cell wall synthesis.
Finally, further studies are needed to determine the potential of 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride as a broad-spectrum antimicrobial agent. 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride has been shown to have activity against other mycobacterial species, as well as antifungal and antiviral activity, which could make it a promising candidate for the development of new antimicrobial agents.

Synthesis Methods

The synthesis of 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride involves a multistep process that begins with the reaction of 2-aminothiophenol with acetic anhydride to form 2-acetamidothiophenol. This intermediate is then reacted with 2-bromoacetophenone to form 2-(2-acetamidothiophenyl)-1-phenylethanone. The final step involves the reduction of 2-(2-acetamidothiophenyl)-1-phenylethanone with sodium borohydride to yield 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride. The overall yield of this synthesis method is approximately 20%.

Scientific Research Applications

6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride has been extensively studied for its antimycobacterial activity. It has been shown to inhibit the growth of both drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis, the bacterium that causes tuberculosis. 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride has also been shown to be effective against other mycobacterial species, including Mycobacterium avium and Mycobacterium smegmatis. In addition to its antimycobacterial activity, 6-Phenyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine hydrochloride has also been shown to have antifungal and antiviral activity.